
Proper Disposal of Terlakiren: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Terlakiren

Cat. No.: B1681263 Get Quote

Disclaimer: This document provides general guidance for the proper disposal of Terlakiren, a

research-grade chemical. Specific disposal procedures are dictated by local, state, and federal

regulations, and the policies of your institution. Always consult your institution's Environmental

Health and Safety (EHS) department and the supplier-specific Safety Data Sheet (SDS) for

definitive disposal instructions.

Essential Safety and Logistical Information
As a potent, orally active renin inhibitor used in research, Terlakiren requires careful handling

and disposal to ensure the safety of laboratory personnel and to prevent environmental

contamination.[1] While a specific, universally mandated disposal protocol for Terlakiren is not

publicly available, the following procedures are based on established best practices for the

disposal of investigational drugs and hazardous chemical waste in a laboratory setting.[2][3]

Chemical and Physical Properties of Terlakiren
Understanding the properties of Terlakiren is crucial for its safe handling and disposal. The

following table summarizes key data for this compound.
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Property Value Source(s)

Chemical Formula C₃₁H₄₈N₄O₇S MedKoo Biosciences

Molecular Weight 620.8 g/mol PubChem

CAS Number 119625-78-4 MedKoo Biosciences

Appearance Solid (Powder) N/A

Solubility
DMSO: 18.33 mg/mL (29.53

mM)
TargetMol

Storage

Powder: -20°C for up to 3

years. In solvent: -80°C for up

to 1 year.

TargetMol

Experimental Protocols: General Disposal
Procedures
The disposal of Terlakiren, like other investigational compounds, should follow a structured

plan to manage waste from experimental use, including unused product, contaminated

labware, and empty containers.[4][5]

Step 1: Waste Identification and Segregation
The first critical step is to identify and segregate all waste streams contaminated with

Terlakiren. Do not mix hazardous chemical waste with non-hazardous laboratory trash.

Unused/Expired Terlakiren: Pure, unused, or expired Terlakiren should be disposed of in its

original container if possible. This is considered a hazardous chemical waste.

Contaminated Labware (Solids): This includes items such as gloves, pipette tips, centrifuge

tubes, and contaminated bench paper. These items should be collected in a designated,

clearly labeled hazardous waste container.

Contaminated Labware (Liquids): Solutions containing Terlakiren, as well as the first rinse of

any container that held the compound, must be collected as hazardous liquid waste. Do not

dispose of these liquids down the drain.[1]
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Sharps: Needles, syringes, or any other sharps contaminated with Terlakiren must be

disposed of in a designated, puncture-resistant sharps container that is also labeled for

hazardous chemical waste.

Step 2: Proper Waste Containment and Labeling
All waste must be stored in appropriate, compatible containers that are in good condition and

have securely fitting lids.

Container Selection: Use containers made of materials that are chemically resistant to the

waste they hold. For liquid waste, secondary containment (such as a larger, shatter-proof

container) is recommended to prevent spills.

Labeling: All hazardous waste containers must be accurately and clearly labeled.[4] Attach a

hazardous waste tag provided by your institution's EHS department as soon as you begin

accumulating waste in the container. The label should include:

The words "Hazardous Waste"

The full chemical name(s) of the contents (i.e., "Terlakiren waste")

The approximate concentration of the hazardous components

The date the waste was first added to the container

The Principal Investigator's name and lab location

Step 3: Storage of Hazardous Waste
Hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) within the

laboratory.[4]

The SAA should be located at or near the point of generation and under the control of the

laboratory personnel.

Keep waste containers closed at all times, except when adding waste.

Segregate incompatible waste types to prevent dangerous chemical reactions.
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Step 4: Arranging for Disposal
Once a waste container is full, or if you have unused Terlakiren to be disposed of, you must

arrange for its collection by your institution's EHS department.

Follow your institution's specific procedures for requesting a hazardous waste pickup.[1][4]

Do not attempt to dispose of the chemical waste yourself through standard trash or sewer

systems.

Step 5: Empty Container Disposal
Empty containers that once held Terlakiren must also be handled properly.

Triple-rinse the empty container with a suitable solvent.

Collect the first rinsate as hazardous liquid waste. Subsequent rinses may be permissible for

drain disposal, but you must confirm this with your EHS department.

After thorough rinsing, deface or remove the original label.

Dispose of the clean, empty container according to your institution's guidelines for glass or

plastic recycling or disposal.

Mandatory Visualization: Terlakiren Disposal
Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Terlakiren and associated waste materials.
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Caption: Workflow for the safe disposal of Terlakiren and related laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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